Cas no 860783-96-6 (Ethyl 2-{[(4-fluorophenyl)methyl][4-(trifluoromethyl)phenyl]amino}-1,3-thiazole-4-carboxylate)

• Product Name: Ethyl 2-{[(4-fluorophenyl)methyl][4-(trifluoromethyl)phenyl]amino}-1,3-thiazole-4-carboxylate
• CAS No: 860783-96-6
• MF: C₂₀H₁₆F₄N₂O₂S
• MW: 424.41185760498
• CID: 6630577
• PubChem ID: 1482094
• Update Time: 2025-06-08

Ethyl 2-{[(4-fluorophenyl)methyl][4-(trifluoromethyl)phenyl]amino}-1,3-thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 11W-0825
• ethyl 2-{[(4-fluorophenyl)methyl][4-(trifluoromethyl)phenyl]amino}-1,3-thiazole-4-carboxylate
• ethyl2-{[(4-fluorophenyl)methyl][4-(trifluoromethyl)phenyl]amino}-1,3-thiazole-4-carboxylate
• 860783-96-6
• AKOS005079501
• ethyl 2-[(4-fluorobenzyl)-4-(trifluoromethyl)anilino]-1,3-thiazole-4-carboxylate
• ethyl 2-[N-[(4-fluorophenyl)methyl]-4-(trifluoromethyl)anilino]-1,3-thiazole-4-carboxylate
• 4-Thiazolecarboxylic acid, 2-[[(4-fluorophenyl)methyl][4-(trifluoromethyl)phenyl]amino]-, ethyl ester
• Ethyl 2-{[(4-fluorophenyl)methyl][4-(trifluoromethyl)phenyl]amino}-1,3-thiazole-4-carboxylate

• Inchi： 1S/C20H16F4N2O2S/c1-2-28-18(27)17-12-29-19(25-17)26(11-13-3-7-15(21)8-4-13)16-9-5-14(6-10-16)20(22,23)24/h3-10,12H,2,11H2,1H3
• InChI Key： KMJGKZDXOSLYAT-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)OCC)N=C1N(C1C=CC(C(F)(F)F)=CC=1)CC1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 424.08686158g/mol
• Monoisotopic Mass: 424.08686158g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 535
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 70.7Ų

Additional information on Ethyl 2-{[(4-fluorophenyl)methyl][4-(trifluoromethyl)phenyl]amino}-1,3-thiazole-4-carboxylate

Ethyl 2-{[(4-fluorophenyl)methyl][4-(trifluoromethyl)phenyl]amino}-1,3-thiazole-4-carboxylate (CAS No. 860783-96-6): An Overview of Its Structure, Properties, and Applications in Pharmaceutical Research

Ethyl 2-{[(4-fluorophenyl)methyl][4-(trifluoromethyl)phenyl]amino}-1,3-thiazole-4-carboxylate (CAS No. 860783-96-6) is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thiazoles, which are known for their diverse biological activities and pharmacological properties.

The structure of Ethyl 2-{[(4-fluorophenyl)methyl][4-(trifluoromethyl)phenyl]amino}-1,3-thiazole-4-carboxylate is characterized by a central thiazole ring substituted with an ethyl ester group at the 4-position and a complex amino substituent at the 2-position. The amino substituent itself is a combination of a 4-fluorophenylmethyl group and a 4-(trifluoromethyl)phenyl group. This intricate structure provides the compound with a high degree of chemical stability and specific interactions with biological targets.

In terms of physical properties, Ethyl 2-{[(4-fluorophenyl)methyl][4-(trifluoromethyl)phenyl]amino}-1,3-thiazole-4-carboxylate is typically a solid at room temperature and exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Its solubility in water is limited, which can be advantageous for certain pharmaceutical formulations where controlled release is desired.

The chemical properties of this compound are influenced by its functional groups. The thiazole ring provides aromatic stability and potential for π-π stacking interactions, while the ethyl ester group can undergo hydrolysis under certain conditions to form the corresponding carboxylic acid. The presence of fluorine atoms in the substituents enhances the lipophilicity of the molecule, which can improve its ability to cross cell membranes and reach intracellular targets.

Recent research has focused on the potential therapeutic applications of Ethyl 2-{[(4-fluorophenyl)methyl][4-(trifluoromethyl)phenyl]amino}-1,3-thiazole-4-carboxylate. Studies have shown that this compound exhibits potent antimicrobial activity against a range of bacteria and fungi. The mechanism of action is thought to involve disruption of cell membrane integrity and inhibition of essential enzymes involved in microbial metabolism.

Beyond antimicrobial activity, Ethyl 2-{[(4-fluorophenyl)methyl][4-(trifluoromethyl)phenyl]amino}-1,3-thiazole-4-carboxylate has also been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest potential applications in treating inflammatory diseases such as arthritis and inflammatory bowel disease.

In the realm of cancer research, this compound has shown promise as a potential anticancer agent. Preclinical studies have indicated that it can induce apoptosis in cancer cells through multiple mechanisms, including modulation of cell cycle progression and activation of caspase-dependent pathways. Additionally, its ability to inhibit angiogenesis may further contribute to its anticancer effects by reducing blood supply to tumors.

The pharmacokinetic properties of Ethyl 2-{[(4-fluorophenyl)methyl][4-(trifluoromethyl)phenyl]amino}-1,3-thiazole-4-carboxylate have been studied to understand its behavior in biological systems. It has been found to have good oral bioavailability and a favorable half-life, making it suitable for once-daily dosing regimens. However, further research is needed to optimize its pharmacokinetic profile for specific therapeutic applications.

In terms of safety, preclinical toxicity studies have shown that Ethyl 2-{[(4-fluorophenyl)methyl][4-(trifluoromethyl)phenyl]amino}-1,3-thiazole-4-carboxylate has a relatively low toxicity profile at therapeutic doses. However, as with any new drug candidate, comprehensive safety assessments are essential before advancing to clinical trials.

The synthesis of Ethyl 2-{[(4-fluorophenyl)methyl][4-(trifluoromethyl)phenyl]amino}-1,3-thiazole-4-carboxylate involves several steps and requires careful control of reaction conditions to ensure high yield and purity. Common synthetic routes include the coupling of appropriate arylimidates with thioesters followed by cyclization to form the thiazole ring. Advances in synthetic chemistry have led to more efficient methods for producing this compound on a larger scale.

In conclusion, Ethyl 2-{[(4-fluorophenyl)methyl][4-(trifluoromethyl)phenyl]amino}-1,3-thiazole-4-carboxylate (CAS No. 860783-96-6) is a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to explore its mechanisms of action and optimize its use in various medical conditions. As our understanding of this compound deepens, it holds significant promise for advancing pharmaceutical science and improving patient outcomes.